Cas no 91461-55-1 (1-(2,2,2-trifluoroethyl)-1H-imidazole)

• Product Name: 1-(2,2,2-trifluoroethyl)-1H-imidazole
• CAS No: 91461-55-1
• MF: C₅H₅F₃N₂
• MW: 150.101811170578
• CID: 1965172
• PubChem ID: 13288518
• Update Time: 2025-04-26

1-(2,2,2-trifluoroethyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 1-(2,2,2-trifluoroethyl)-
• 91461-55-1
• 1-(2,2,2-trifluoroethyl)imidazole
• SCHEMBL422099
• G54060
• EN300-1252739
• F8883-5047
• AKOS009172753
• SIQDXYGMYLVBTA-UHFFFAOYSA-N
• 1-(2,2,2-Trifluoroethyl)-1H-imidazole
• CS-0225932
• 1-(2,2,2-trifluoroethyl)-1H-imidazole

• Inchi： 1S/C5H5F3N2/c6-5(7,8)3-10-2-1-9-4-10/h1-2,4H,3H2
• InChI Key： SIQDXYGMYLVBTA-UHFFFAOYSA-N
• SMILES： FC(CN1C=NC=C1)(F)F

Computed Properties

• Exact Mass: 150.04048265Da
• Monoisotopic Mass: 150.04048265Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(2,2,2-trifluoroethyl)-1H-imidazole

Introduction to 1H-Imidazole, 1-(2,2,2-trifluoroethyl) and Its Significance in Modern Chemical Biology

1H-Imidazole, 1-(2,2,2-trifluoroethyl) (CAS No. 91461-55-1) is a fluorinated heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the imidazole family, which is well-known for its presence in various bioactive molecules, including pharmaceuticals and natural products. The introduction of a 2,2,2-trifluoroethyl group into the imidazole core introduces additional electronic and steric effects that can modulate the compound's interactions with biological targets.

The fluorine atoms in the trifluoroethyl side chain enhance the lipophilicity and metabolic stability of the molecule, making it an attractive scaffold for drug design. Furthermore, fluorine atoms can influence the electronic properties of adjacent atoms, leading to altered reactivity and binding affinity. These characteristics have made 1H-Imidazole, 1-(2,2,2-trifluoroethyl) a valuable building block in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on fluorinated imidazoles due to their potential applications in medicinal chemistry. The imidazole ring itself is a privileged structure in drug discovery, with numerous examples of imidazole-based drugs already on the market. The incorporation of fluorine into this framework has opened up new avenues for exploring pharmacological activity. For instance, studies have shown that fluorinated imidazoles can exhibit enhanced binding to enzymes and receptors compared to their non-fluorinated counterparts.

One of the most compelling aspects of 1H-Imidazole, 1-(2,2,2-trifluoroethyl) is its versatility in chemical modifications. The presence of both the imidazole nitrogen and the trifluoroethyl group provides multiple sites for functionalization, allowing chemists to tailor the compound's properties for specific applications. This flexibility has been exploited in the design of inhibitors targeting various disease-related proteins. For example, researchers have utilized this scaffold to develop potent inhibitors of kinases and other enzymes involved in cancer signaling pathways.

The synthesis of 1H-Imidazole, 1-(2,2,2-trifluoroethyl) involves multi-step organic transformations that highlight the synthetic prowess required to construct complex fluorinated molecules. Key steps often include nucleophilic substitution reactions at the carbon atoms adjacent to the imidazole nitrogen and subsequent protection-deprotection strategies to ensure regioselectivity. The use of advanced synthetic techniques such as cross-coupling reactions and transition-metal catalysis has been instrumental in achieving high yields and purity.

From a biological perspective, the fluorinated imidazole has demonstrated promising activity in preclinical studies. Its ability to interact with biological targets through both hydrogen bonding and hydrophobic interactions makes it an effective tool for modulating biological processes. Notably, compounds derived from this scaffold have shown potential in treating inflammatory diseases by inhibiting key inflammatory mediators. Additionally, their structural similarity to natural products has led to investigations into their roles as modulators of immune responses.

The impact of CAS No. 91461-55-1 on drug discovery extends beyond its direct use as a lead compound. It serves as a valuable intermediate in synthesizing more complex molecules with tailored properties. The ability to introduce fluorine at specific positions within the imidazole ring allows for fine-tuning of pharmacokinetic parameters such as solubility and half-life. This level of control is crucial for developing drugs that are both effective and safe for clinical use.

Recent advances in computational chemistry have further accelerated the development of fluorinated imidazoles like 1H-Imidazole, 1-(2,2,2-trifluoroethyl). Molecular modeling techniques enable researchers to predict binding affinities and optimize molecular structures before conducting expensive wet-lab experiments. These computational tools have been particularly useful in identifying novel analogs with enhanced potency and reduced side effects.

The role of fluorine chemistry in modern drug discovery cannot be overstated. The unique electronic properties of fluorine atoms allow for unprecedented control over molecular behavior at both chemical and biological levels. As a result, compounds like 1H-Imidazole, 1-(2,2,2-trifluoroethyl) continue to be at the forefront of innovation in medicinal chemistry.

In conclusion,CAS No. 91461-55-1 represents a significant advancement in fluorinated heterocyclic chemistry with broad implications for therapeutic development. Its structural features and synthetic accessibility make it an indispensable tool for researchers seeking to develop novel drugs targeting various diseases. As our understanding of fluorine's role in bioactivity continues to grow,imидазолы с trifluoroэтильной группой will undoubtedly play an increasingly important role in shaping the future of chemical biology.